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Compound of Interest

Compound Name: 1-Oxa-7-azaspiro[4.5]decan-3-ol

Cat. No.: B11762345

Get Quote

Spirocyclic systems, characterized by two rings sharing a single common atom, have garnered

significant attention in modern medicinal chemistry. Their inherent three-dimensionality and

conformational rigidity offer distinct advantages over traditional flat, aromatic structures. This

constrained geometry can lead to enhanced binding affinity and selectivity for biological targets,

as well as improved physicochemical properties such as solubility and metabolic stability.[1]

The incorporation of heteroatoms, such as oxygen and nitrogen, into these scaffolds further

expands their chemical space and potential for specific molecular interactions.

The 1-oxa-7-azaspiro[4.5]decane core represents a versatile framework that combines the

structural features of a piperidine and a tetrahydrofuran ring. This arrangement presents

multiple points for diversification, making it an attractive starting point for the development of

novel therapeutic agents.

Synthesis of the 1-Oxa-7-azaspiro[4.5]decane Core
While a specific, validated synthetic route for 1-Oxa-7-azaspiro[4.5]decan-3-ol is not readily

available in the literature, a plausible and efficient synthesis can be conceptualized based on

established methodologies for related oxa-azaspiro compounds. A common and effective

strategy involves a key intramolecular cyclization reaction.
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Proposed Retrosynthetic Analysis
A logical retrosynthetic approach to the target molecule would involve disconnecting the

piperidine ring, suggesting a precursor that can undergo intramolecular cyclization.

Retrosynthetic Analysis
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Caption: Retrosynthetic analysis of 1-Oxa-7-azaspiro[4.5]decan-3-ol.

Hypothetical Step-by-Step Synthesis Protocol
The following protocol outlines a potential synthetic route. This is an illustrative procedure

based on similar syntheses and would require experimental validation.

Step 1: Synthesis of the Piperidone Precursor

Reaction: Start with a commercially available N-protected 4-piperidone. A common protecting

group such as tert-butyloxycarbonyl (Boc) is suitable. The piperidone is then reacted with a
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suitable three-carbon nucleophile that can be later converted to the tetrahydrofuran ring. A

Grignard reaction with allylmagnesium bromide is a viable option.

Procedure:

To a solution of N-Boc-4-piperidone in anhydrous THF at -78 °C under a nitrogen

atmosphere, slowly add a solution of allylmagnesium bromide (1.1 equivalents) in diethyl

ether.

Allow the reaction to warm to room temperature and stir for 12 hours.

Quench the reaction with a saturated aqueous solution of ammonium chloride.

Extract the aqueous layer with ethyl acetate (3 x 50 mL).

Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure.

Purify the resulting tertiary alcohol by column chromatography.

Step 2: Formation of the Tetrahydrofuran Ring

Reaction: The terminal alkene of the allyl group can be converted to an epoxide via

epoxidation, followed by an acid-catalyzed intramolecular cyclization to form the spirocyclic

core.

Procedure:

Dissolve the product from Step 1 in dichloromethane (DCM).

Add meta-chloroperoxybenzoic acid (m-CPBA) (1.2 equivalents) portion-wise at 0 °C.

Stir the reaction at room temperature for 4 hours.

Wash the reaction mixture with a saturated aqueous solution of sodium bicarbonate and

then with brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.
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Dissolve the crude epoxide in a suitable solvent such as THF and add a catalytic amount

of a Lewis acid (e.g., BF₃·OEt₂).

Stir at room temperature until TLC analysis indicates the consumption of the starting

material.

Quench the reaction and work up as described previously to isolate the N-Boc protected

1-oxa-7-azaspiro[4.5]decan-3-ol.

Step 3: Deprotection

Reaction: Removal of the Boc protecting group to yield the final product.

Procedure:

Dissolve the N-Boc protected spirocycle in a solution of trifluoroacetic acid (TFA) in DCM

(1:1 v/v).

Stir at room temperature for 1 hour.

Concentrate the reaction mixture under reduced pressure.

Dissolve the residue in a minimal amount of water and basify with a saturated aqueous

solution of sodium bicarbonate.

Extract the product with a suitable organic solvent (e.g., ethyl acetate or DCM).

Dry the organic layer and concentrate to yield 1-Oxa-7-azaspiro[4.5]decan-3-ol.
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Synthetic Workflow
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Caption: Proposed synthetic workflow for 1-Oxa-7-azaspiro[4.5]decan-3-ol.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b11762345/docs?utm_src=pdf-body-img#introduction-to-spirocyclic-scaffolds-in-drug-discovery
https://www.benchchem.com/product/b11762345/docs?utm_src=pdf-body#introduction-to-spirocyclic-scaffolds-in-drug-discovery
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11762345?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical Properties and Characterization
The physicochemical properties of 1-oxa-7-azaspiro[4.5]decan-3-ol can be predicted based

on its structure. The presence of the hydroxyl and amine functionalities is expected to confer a

degree of polarity and aqueous solubility.

Property Predicted Value Method

Molecular Formula C₈H₁₅NO₂ -

Molecular Weight 157.21 g/mol -

XLogP3 -0.3 Computational

Hydrogen Bond Donors 2 Structural Analysis

Hydrogen Bond Acceptors 3 Structural Analysis

Rotatable Bonds 0 Structural Analysis

Characterization: A comprehensive characterization of the synthesized compound would

involve the following analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would be crucial for

confirming the connectivity of the atoms and the overall structure. The chemical shifts and

coupling constants of the protons on the piperidine and tetrahydrofuran rings would provide

information about their stereochemistry.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) would be used to

confirm the elemental composition and molecular weight of the compound.

Infrared (IR) Spectroscopy: The presence of the hydroxyl (-OH) and amine (-NH) functional

groups would be confirmed by characteristic stretching frequencies in the IR spectrum.

Purity Analysis: High-performance liquid chromatography (HPLC) would be employed to

determine the purity of the final compound.

Potential Applications in Drug Discovery
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Derivatives of the 1-oxa-7-azaspiro[4.5]decane scaffold have shown promise in various

therapeutic areas. The structural features of this core make it a suitable candidate for targeting

a range of biological macromolecules.

Central Nervous System (CNS) Targets
The piperidine moiety is a common feature in many CNS-active drugs. The rigid spirocyclic

nature of the 1-oxa-7-azaspiro[4.5]decane scaffold could be advantageous for developing

ligands with high selectivity for specific receptor subtypes. For instance, related 1-oxa-8-

azaspiro[4.5]decane derivatives have been investigated as selective σ1 receptor ligands, which

are implicated in a variety of neurological and psychiatric disorders.[2]

Anticancer Activity
Spirocyclic compounds have been explored for their potential as anticancer agents.[3] The

introduction of various substituents onto the 1-oxa-7-azaspiro[4.5]decane core could lead to the

discovery of novel compounds with cytotoxic activity against cancer cell lines. The ability to

readily modify the scaffold at multiple positions allows for the optimization of structure-activity

relationships (SAR).

Other Therapeutic Areas
The versatility of the 1-oxa-7-azaspiro[4.5]decane scaffold suggests its potential applicability in

other areas of drug discovery, including but not limited to, anti-inflammatory and anti-infective

agents. The presence of both a hydrogen bond donor and acceptor in the core structure allows

for a wide range of interactions with biological targets.

Conclusion and Future Directions
The 1-oxa-7-azaspiro[4.5]decane scaffold represents a valuable building block for the design

and synthesis of novel, three-dimensional molecules with potential therapeutic applications.

While specific data on 1-Oxa-7-azaspiro[4.5]decan-3-ol (CAS 2000617-01-4) is limited, this

guide has provided a comprehensive overview of the synthesis, characterization, and potential

utility of this chemical class based on established principles and data from related compounds.

Future research in this area should focus on the experimental validation of the proposed

synthetic routes and the biological evaluation of a library of derivatives. A thorough
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investigation of the structure-activity relationships will be crucial for unlocking the full potential

of this promising spirocyclic scaffold in drug discovery.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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